2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide

• IUPAC Name: 1-[(5-methylthiophene-2-carbonyl)amino]-3-naphthalen-1-ylthiourea
• InChI: InChI=1S/C17H15N3OS2/c1-11-9-10-15(23-11)16(21)19-20-17(22)18-14-8-4-6-12-5-2-3-7-13(12)14/h2-10H,1H3,(H,19,21)(H2,18,20,22)
• InChI Key: OEJQJXIMFOMOAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NNC(=S)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C17H15N3OS2
• Molecular Weight: 341.5 g/mol

Description

2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide, also known as MTNC, is a synthetic compound that has been widely studied for its potential use in cancer treatment. The compound has shown promising results in preclinical studies and has been found to have a unique mechanism of action that makes it a promising candidate for further research.

Mechanism of Action

2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide's mechanism of action is unique and different from other anticancer drugs. The compound works by inhibiting the activity of a key enzyme called topoisomerase II, which is involved in DNA replication and cell division. By inhibiting this enzyme, this compound disrupts the normal cell cycle and induces apoptosis, or cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects in cancer cells. The compound has been shown to induce DNA damage and inhibit the expression of genes involved in cell cycle regulation and DNA repair. This compound has also been found to inhibit the activity of proteins involved in cell survival and angiogenesis, which are important processes for cancer growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide for lab experiments is its potent anticancer activity against a wide range of cancer cell lines. The compound has also been found to be relatively non-toxic to normal cells, making it a promising candidate for further research. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide. One area of focus is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area of research is the investigation of this compound's potential use in combination with other anticancer drugs to enhance its efficacy. Finally, further studies are needed to determine the safety and efficacy of this compound in clinical trials, with the ultimate goal of developing a new cancer treatment that can improve patient outcomes.

Synthesis Methods

2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide can be synthesized through a multistep process that involves the reaction of 2-naphthylhydrazine with 5-methyl-2-thiophene carboxylic acid chloride, followed by the addition of carbon disulfide and sodium hydroxide. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

2-[(5-methyl-2-thienyl)carbonyl]-N-1-naphthylhydrazinecarbothioamide has been extensively studied for its potential use in cancer treatment. Preclinical studies have shown that the compound has potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to inhibit the growth of cancer cells in animal models, making it a promising candidate for further research.